Cas no 72018-06-5 (Benzenepropanoic acid,2,5-dimethoxy-, ethyl ester)

Benzenepropanoic acid,2,5-dimethoxy-, ethyl ester structure
72018-06-5 structure
Product name:Benzenepropanoic acid,2,5-dimethoxy-, ethyl ester
CAS No:72018-06-5
MF:C13H18O4
MW:238.279624462128
CID:567629
PubChem ID:3085680

Benzenepropanoic acid,2,5-dimethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid,2,5-dimethoxy-, ethyl ester
    • 3-(2,5-DIMETHOXY-PHENYL)-PROPIONIC ACID ETHYL ESTER
    • 2,5-dimethoxy-phenyl propionic acid ethyl ester
    • 3-(2,5-DIMETHOXY-PHENYL)-PROPANOIC ACID ETHYL ESTER
    • 3-(2,5-Dimethoxy-phenyl)-propionsaeure-aethylester
    • Ethyl 2,5-dimethoxyhydrocinnamate
    • ethyl 3-(2,5-dimethoxyphenyl)propionate
    • ethyl E-3-(2,5-dimethoxyphenyl)propanoate
    • 72018-06-5
    • Benzenepropanoic acid, 2,5-dimethoxy-, ethyl ester
    • Ethyl 3-(2,5-dimethoxyphenyl)propanoate
    • SCHEMBL490458
    • DTXSID2072467
    • AKOS009166775
    • Inchi: InChI=1S/C13H18O4/c1-4-17-13(14)8-5-10-9-11(15-2)6-7-12(10)16-3/h6-7,9H,4-5,8H2,1-3H3
    • InChI Key: XBOHFGDUPHTTGX-UHFFFAOYSA-N
    • SMILES: CCOC(=O)CCC1=C(C=CC(=C1)OC)OC

Computed Properties

  • Exact Mass: 238.12100
  • Monoisotopic Mass: 238.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.067
  • Boiling Point: 327.3°C at 760 mmHg
  • Flash Point: 141.4°C
  • Refractive Index: 1.492
  • PSA: 44.76000
  • LogP: 2.19950

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